Cas no 2026201-26-1 (2-amino-3-(2-chlorothiophen-3-yl)propanamide)
2-amino-3-(2-chlorothiophen-3-yl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-3-(2-chlorothiophen-3-yl)propanamide
- EN300-1300899
- 2026201-26-1
-
- Inchi: 1S/C7H9ClN2OS/c8-6-4(1-2-12-6)3-5(9)7(10)11/h1-2,5H,3,9H2,(H2,10,11)
- InChI Key: LOMOPMJDJRHUBH-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CS1)CC(C(N)=O)N
Computed Properties
- Exact Mass: 204.0124118g/mol
- Monoisotopic Mass: 204.0124118g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 97.4Ų
2-amino-3-(2-chlorothiophen-3-yl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1300899-1.0g |
2-amino-3-(2-chlorothiophen-3-yl)propanamide |
2026201-26-1 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1300899-50mg |
2-amino-3-(2-chlorothiophen-3-yl)propanamide |
2026201-26-1 | 50mg |
$888.0 | 2023-09-30 | ||
| Enamine | EN300-1300899-100mg |
2-amino-3-(2-chlorothiophen-3-yl)propanamide |
2026201-26-1 | 100mg |
$930.0 | 2023-09-30 | ||
| Enamine | EN300-1300899-250mg |
2-amino-3-(2-chlorothiophen-3-yl)propanamide |
2026201-26-1 | 250mg |
$972.0 | 2023-09-30 | ||
| Enamine | EN300-1300899-500mg |
2-amino-3-(2-chlorothiophen-3-yl)propanamide |
2026201-26-1 | 500mg |
$1014.0 | 2023-09-30 | ||
| Enamine | EN300-1300899-1000mg |
2-amino-3-(2-chlorothiophen-3-yl)propanamide |
2026201-26-1 | 1000mg |
$1057.0 | 2023-09-30 | ||
| Enamine | EN300-1300899-2500mg |
2-amino-3-(2-chlorothiophen-3-yl)propanamide |
2026201-26-1 | 2500mg |
$2071.0 | 2023-09-30 | ||
| Enamine | EN300-1300899-5000mg |
2-amino-3-(2-chlorothiophen-3-yl)propanamide |
2026201-26-1 | 5000mg |
$3065.0 | 2023-09-30 | ||
| Enamine | EN300-1300899-10000mg |
2-amino-3-(2-chlorothiophen-3-yl)propanamide |
2026201-26-1 | 10000mg |
$4545.0 | 2023-09-30 |
2-amino-3-(2-chlorothiophen-3-yl)propanamide Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on 2-amino-3-(2-chlorothiophen-3-yl)propanamide
Introduction to 2-Amino-3-(2-Chlorothiophen-3-yl)propanamide (CAS No. 2026201-26-1)
2-Amino-3-(2-chlorothiophen-3-yl)propanamide, also known by its CAS number 2026201-26-1, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structure, which includes an amino group, a chlorothiophene moiety, and an amide functional group. These structural features contribute to its diverse chemical and biological properties, making it a subject of interest for researchers and pharmaceutical companies alike.
The synthesis of 2-amino-3-(2-chlorothiophen-3-yl)propanamide typically involves multi-step reactions, including the coupling of a chlorothiophene derivative with an amino acid or amine. The precise synthetic route can vary depending on the specific conditions and reagents used, but common methods include palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions. The ability to synthesize this compound efficiently and in high yield is crucial for its potential use in drug development and other applications.
In terms of its chemical properties, 2-amino-3-(2-chlorothiophen-3-yl)propanamide exhibits moderate solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its solubility can be further enhanced by modifying the solvent system or by using co-solvents. The compound's stability under various conditions, such as temperature and pH, has been studied extensively to ensure its suitability for long-term storage and use in different environments.
The biological activity of 2-amino-3-(2-chlorothiophen-3-yl)propanamide has been the focus of several recent studies. Research has shown that this compound possesses potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, preliminary in vivo studies have indicated that it may have therapeutic potential in models of inflammatory bowel disease (IBD) and rheumatoid arthritis (RA).
Beyond its anti-inflammatory effects, 2-amino-3-(2-chlorothiophen-3-yl)propanamide has also shown promise in the field of cancer research. Studies have suggested that it may have antiproliferative effects on certain cancer cell lines, particularly those derived from breast and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell growth and survival, such as the PI3K/AKT and MAPK pathways. Further research is needed to fully elucidate these mechanisms and to determine the compound's potential as a novel anticancer agent.
The pharmacokinetic properties of 2-amino-3-(2-chlorothiophen-3-yl)propanamide have also been investigated to assess its suitability for therapeutic use. Preclinical studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. It is primarily metabolized in the liver through cytochrome P450 enzymes, with the major metabolites being excreted in urine and feces.
Toxicity studies have indicated that 2-amino-3-(2-chlorothiophen-3-yl)propanamide has a relatively low toxicity profile at therapeutic doses. However, as with any new chemical entity, careful safety assessments are necessary to ensure its safe use in humans. Preclinical toxicology studies have not revealed any significant adverse effects at doses up to several times higher than those expected for therapeutic use.
In conclusion, 2-amino-3-(2-chlorothiophen-3-yl)propanamide (CAS No. 2026201-26-1) is a promising compound with a wide range of potential applications in pharmaceutical and medicinal chemistry. Its unique structural features contribute to its diverse chemical and biological properties, making it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its potential use in treating various diseases.
2026201-26-1 (2-amino-3-(2-chlorothiophen-3-yl)propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)